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Compound Name:
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Cat. No.: B1283426 Get Quote

Essential Safety and Handling Guide for Oxan-4-
ylmethyl methanesulfonate
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, storage, and

disposal of Oxan-4-ylmethyl methanesulfonate (CAS No. 132291-95-3). Adherence to these

guidelines is essential to ensure personnel safety and mitigate potential laboratory hazards.

Hazard Identification and Immediate Precautions
Oxan-4-ylmethyl methanesulfonate is a hazardous chemical with the following

classifications[1][2]:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2]

Skin Corrosion/Irritation: Causes skin irritation.[1][2]

Serious Eye Damage/Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2]
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Immediate action is required in case of exposure. Always ensure that emergency equipment,

including an eye wash station and safety shower, is readily accessible in the work area.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Oxan-4-ylmethyl
methanesulfonate. The following table summarizes the required PPE.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).[4]

Gloves should be inspected

before each use and changed

immediately upon contact with

the chemical.[5]

To prevent skin contact, as the

substance is harmful and

causes skin irritation.[1]

Eye and Face Protection

Chemical safety goggles

meeting OSHA or EN 166

standards.[4] A face shield

should be worn over goggles

when there is a risk of

splashing.[5]

To protect against serious eye

irritation from splashes or

aerosols.[1]

Body Protection

A long-sleeved laboratory coat,

buttoned, and made of a non-

polyester or non-acrylic

material.[5][6] Consider a

chemically resistant apron for

larger quantities.

To protect skin from accidental

contact.

Respiratory Protection

Use only in a well-ventilated

area, preferably within a

chemical fume hood.[1][4] If

ventilation is insufficient or if

dust/aerosols are generated, a

NIOSH-approved respirator is

required.[5][7]

To prevent inhalation, which

can be harmful and cause

respiratory irritation.[1]

Footwear
Closed-toe, closed-heel shoes

that cover the entire foot.[5]
To protect feet from spills.

Step-by-Step Handling and a Safe Operational
Workflow
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Risk Assessment: Before beginning work, perform a thorough risk assessment for the

planned experiment.

Fume Hood: Conduct all handling of Oxan-4-ylmethyl methanesulfonate inside a certified

chemical fume hood to ensure adequate ventilation.[4]

PPE Donning: Put on all required PPE as specified in the table above.

Weighing and Transfer: When weighing or transferring the substance, do so carefully to

avoid generating dust or aerosols.[1]

Container Sealing: Keep the container tightly sealed when not in use.[1]

Avoid Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong

bases.[8]
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Caption: Workflow for the safe handling of Oxan-4-ylmethyl methanesulfonate.
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Emergency Procedures
Exposure Type First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[7][8]

Skin Contact

Immediately remove all contaminated clothing.

[8] Wash the affected area with soap and plenty

of water for at least 15 minutes.[7] Seek

immediate medical attention.[8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15-20 minutes, also under the eyelids.

[8][9] Remove contact lenses if present and

easy to do.[7] Seek immediate medical

attention.[8]

Ingestion

Do NOT induce vomiting.[8] Rinse mouth with

water.[7] Never give anything by mouth to an

unconscious person.[7] Call a poison control

center or doctor immediately.[8]

Evacuate: Alert personnel in the immediate area and evacuate if necessary.[1]

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to

soak up the substance.[7] Avoid generating dust.[1]

Collection: Carefully collect the absorbed material and place it into a sealed, labeled

container for hazardous waste disposal.[1]

Decontamination: Wash the spill area thoroughly with soap and water.[8]

PPE: Wear appropriate PPE, including respiratory protection, during the entire cleanup

process.[1]
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Storage and Disposal
Store in a cool, dry, and well-ventilated area.[1]

Keep containers tightly closed and store locked up.[1]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[8]

Protect containers from physical damage.[1]

Dispose of waste in accordance with all local, state, and federal regulations.[1]

This material and its container must be disposed of as hazardous waste.[1]

Do not allow the chemical to enter drains or waterways.[1]

Consult with your institution's environmental health and safety (EHS) department for specific

disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://moltox.com/wp-content/uploads/2025/02/Ethyl-Methanesulfonate-GHS-1.pdf
https://cameochemicals.noaa.gov/report?key=CH20665
https://datasheets.scbt.com/sc-257504.pdf
https://www.benchchem.com/product/b1283426#personal-protective-equipment-for-handling-oxan-4-ylmethyl-methanesulfonate
https://www.benchchem.com/product/b1283426#personal-protective-equipment-for-handling-oxan-4-ylmethyl-methanesulfonate
https://www.benchchem.com/product/b1283426#personal-protective-equipment-for-handling-oxan-4-ylmethyl-methanesulfonate
https://www.benchchem.com/product/b1283426#personal-protective-equipment-for-handling-oxan-4-ylmethyl-methanesulfonate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1283426?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

